Cas no 1361591-20-9 (2-Hydroxy-5-methyl-4-(3,4,5-trichlorophenyl)pyridine)

• Product Name: 2-Hydroxy-5-methyl-4-(3,4,5-trichlorophenyl)pyridine
• CAS No: 1361591-20-9
• MF: C₁₂H₈Cl₃NO
• MW: 288.557020187378
• CID: 4920089
• Update Time: 2025-06-11

2-Hydroxy-5-methyl-4-(3,4,5-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-5-methyl-4-(3,4,5-trichlorophenyl)pyridine

• Inchi： 1S/C12H8Cl3NO/c1-6-5-16-11(17)4-8(6)7-2-9(13)12(15)10(14)3-7/h2-5H,1H3,(H,16,17)
• InChI Key： GUVFDVMWLKKSSX-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1=CC(NC=C1C)=O)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 379
• XLogP3: 3.2
• Topological Polar Surface Area: 29.1

Additional information on 2-Hydroxy-5-methyl-4-(3,4,5-trichlorophenyl)pyridine

Introduction to 2-Hydroxy-5-methyl-4-(3,4,5-trichlorophenyl)pyridine (CAS No. 1361591-20-9)

2-Hydroxy-5-methyl-4-(3,4,5-trichlorophenyl)pyridine, identified by its Chemical Abstracts Service (CAS) number 1361591-20-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen atom incorporated into a six-membered ring structure. The presence of hydroxyl, methyl, and trichlorophenyl substituents in its molecular framework endows it with unique chemical properties and potential biological activities that make it a subject of intense study.

The molecular structure of 2-Hydroxy-5-methyl-4-(3,4,5-trichlorophenyl)pyridine consists of a pyridine core substituted with a hydroxyl group at the 2-position, a methyl group at the 5-position, and a 3,4,5-trichlorophenyl group at the 4-position. This specific arrangement of functional groups contributes to its reactivity and interaction with biological targets. The trichlorophenyl moiety, in particular, introduces strong electron-withdrawing effects through the chlorine atoms, which can influence the compound's solubility, stability, and binding affinity to biological receptors.

In recent years, there has been growing interest in exploring the pharmacological potential of pyridine derivatives due to their diverse biological activities. 2-Hydroxy-5-methyl-4-(3,4,5-trichlorophenyl)pyridine has been investigated for its potential role in various therapeutic applications. Studies have suggested that this compound may exhibit properties relevant to anti-inflammatory, antimicrobial, and anticancer mechanisms. The hydroxyl group can participate in hydrogen bonding interactions with biological targets, while the methyl and trichlorophenyl groups can modulate electronic distributions and enhance binding affinity.

One of the most compelling aspects of 2-Hydroxy-5-methyl-4-(3,4,5-trichlorophenyl)pyridine is its structural versatility. Researchers have leveraged this compound as a scaffold for designing more complex molecules with enhanced pharmacological profiles. The pyridine core is a common motif in many drugs and drug candidates due to its ability to interact with various biological targets through hydrogen bonding and hydrophobic interactions. By modifying substituents on the pyridine ring, chemists can fine-tune the properties of the compound to achieve desired biological effects.

The synthesis of 2-Hydroxy-5-methyl-4-(3,4,5-trichlorophenyl)pyridine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions on halogenated pyridines followed by functional group transformations such as methylation and hydroxylation. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to introduce the trichlorophenyl group efficiently.

From a computational chemistry perspective, 2-Hydroxy-5-methyl-4-(3,4,5-trichlorophenyl)pyridine has been subjected to extensive molecular modeling studies to understand its interactions with biological targets. These studies have provided insights into how the compound's structure influences its binding affinity and selectivity. For instance, computational analysis has revealed that the hydroxyl group plays a critical role in stabilizing interactions with polar residues in protein binding pockets.

The pharmacokinetic properties of 2-Hydroxy-5-methyl-4-(3,4,5-trichlorophenyl)pyridine are also of great interest. Studies have examined its absorption, distribution, metabolism, excretion (ADME) profile to assess its potential as a drug candidate. The presence of multiple functional groups affects its solubility and permeability across biological membranes. Understanding these properties is crucial for predicting how the compound will behave in vivo and for designing effective drug delivery systems.

In conclusion,2-Hydroxy-5-methyl-4-(3,4，5-trichlorophenyl）pyridine (CAS No. 1361591-20-9）is a promising compound with significant potential in pharmaceutical research。 Its unique structural features make it an attractive scaffold for developing new therapeutic agents。 Further studies are warranted to fully elucidate its biological activities and explore its clinical applications.